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Introduction Calcium phosphate monohydrate, also known as monocalcium phosphate
monohydrate (MCPM) or E341(i), is a widely utilized food additive with the chemical formula

Ca(H₂PO₄)₂·H₂O.[1][2] It belongs to the family of calcium orthophosphates and is valued for its

functional properties in food processing and its role as a nutritional supplement.[3][4] As a food

additive, it is classified as "Generally Recognized As Safe" (GRAS) by the U.S. Food and Drug

Administration (FDA) and is approved by the European Food Safety Authority (EFSA),

underscoring its established safety profile when used in accordance with good manufacturing

practices.[3][5][6][7][8]

Regulatory Status and Safety Profile Regulatory bodies worldwide have thoroughly evaluated

the safety of calcium phosphates. The EFSA has established a group acceptable daily intake

(ADI) for all phosphates as food additives, which is set at 40 mg per kilogram of body weight

per day, expressed as phosphorus.[3][5][6] Toxicological reviews have concluded that

phosphates have low acute oral toxicity, with no concerns regarding genotoxicity or

carcinogenicity.[6][7] While generally safe, excessive consumption of phosphate additives may

pose a risk for individuals with kidney disease by potentially disrupting the body's calcium and

phosphorus balance.[5]
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Functional Applications in Food Systems MCPM is a versatile additive with several key

functions in the food industry:

Leavening Agent: It is most commonly used as a fast-acting leavening acid in baked goods.

It reacts with baking soda (sodium bicarbonate) to produce carbon dioxide gas, which helps

dough and batter to rise.[7]

Nutritional Fortification: It serves as an important source of both calcium and phosphorus,

essential minerals for bone health and numerous physiological functions.[3][7][9]

pH Control and Acidity Regulator: MCPM can be used to adjust and stabilize the pH of food

products.[3][7]

Dough Conditioner and Texturizer: In flour and baked goods, it improves consistency and

acts as a dispersant.[3]

Bioavailability and Physiological Fate A critical aspect of calcium phosphate monohydrate as

a food additive is its behavior in the gastrointestinal tract. Regardless of its initial particle size

(including micro- and nanoparticles), MCPM dissolves in the highly acidic environment of the

stomach (pH ~1).[3][9] This dissolution releases calcium (Ca²⁺) and phosphate (H₂PO₄⁻) ions.

[3][10] Once in this ionized form, they are absorbed in the small intestine and are

indistinguishable from calcium and phosphate ions derived from other dietary sources like milk

or cheese.[3][9] Therefore, the calcium and phosphorus provided by MCPM are considered

bioavailable.

Data Presentation
Table 1: Summary of Developmental Toxicity Study (MCPM) This table summarizes findings

from a developmental toxicity study in rats.
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Species
Administration
Route

Dosage
(mg/kg-day)

Key
Observations

Reference

Albino Wistar-

derived rats

Gavage (in

water)

0, 4.1, 19.1,

88.5, 410

No significant

maternal or

developmental

toxicity effects

reported at the

tested doses.

[11]

Table 2: Regulatory and Safety Thresholds

Regulatory
Body

Designation Status/Value Notes Reference

U.S. FDA GRAS

Generally

Recognized As

Safe

When used in

accordance with

good

manufacturing

practices.

[3][5][6][7][8]

EFSA ADI
40 mg/kg body

weight/day

Group ADI for all

phosphates,

expressed as

phosphorus.

[3][5][6]

Table 3: Physicochemical Properties of Calcium Phosphate Monohydrate (MCPM)
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Property Value / Description Reference

Chemical Formula Ca(H₂PO₄)₂·H₂O [1]

E Number E341(i) [12]

pH Stability Range 0.0 - 2.0 [1][4]

Solubility

Highly soluble in acidic

conditions and water.

Dissolves incongruently in

water.

[8]

Density 2.22 g/cm³ [1][13]

Experimental Protocols
Protocol 1: Physicochemical Characterization of MCPM Powder

Objective: To verify the identity and purity of a calcium phosphate monohydrate sample.

Methodology:

Phase Analysis (X-Ray Diffraction - XRD):

Prepare a small, uniform layer of the MCPM powder on a sample holder.

Run XRD analysis using Cu Kα radiation.

Compare the resulting diffraction pattern with the standard pattern for Ca(H₂PO₄)₂·H₂O

(e.g., JCPDS file no. 00-011-0293) to confirm the crystalline phase.[14]

Functional Group Analysis (Fourier-Transform Infrared Spectroscopy - FTIR):

Mix a small amount of MCPM powder with potassium bromide (KBr) and press into a

pellet.

Obtain the infrared spectrum in the range of 4000-400 cm⁻¹.
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Identify characteristic peaks for P-O-H, O-P-O, and water of hydration to confirm the

chemical structure.[15]

Elemental Composition Analysis:

Calcium Content (Atomic Absorption Spectrophotometry - AAS):

Accurately weigh and dissolve the MCPM sample in an acidic solution (e.g., dilute HCl).

Analyze the solution using AAS at the specific wavelength for calcium to determine its

concentration.[14]

Phosphorus Content (Colorimetric Analysis):

Following acid digestion of the sample, react it with a molybdate reagent to form a

colored phosphomolybdate complex.

Measure the absorbance of the solution with a spectrophotometer and compare it to a

standard curve to determine the phosphorus content.[14]

Thermal Analysis (Thermogravimetric Analysis - TGA):

Heat the MCPM sample at a controlled rate (e.g., 10°C/min) under an inert atmosphere.

Record the mass loss as a function of temperature. The initial mass loss corresponds to

the water of hydration, confirming its monohydrate state.[14]

Protocol 2: Ex Vivo Assessment of Calcium Bioavailability

Objective: To evaluate the transport of calcium from MCPM across the intestinal epithelium

using an animal model. This protocol is adapted from methodologies used to study

nanoparticle-mediated calcium absorption.[16]

Methodology:

Animal Model: Use male C57BL/6 mice (8-10 weeks old), fasted overnight with free access

to water.
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Preparation of Intestinal Sacs:

Euthanize mice and excise the ileal segment of the small intestine.

Gently flush the segment with ice-cold saline solution.

Ligate one end of the segment with a suture to form a sac.

Experimental Solutions:

Prepare a control solution (e.g., Krebs-Ringer buffer).

Prepare a test solution containing a known concentration of MCPM dissolved in the same

buffer.

Incubation:

Fill the ileal sacs with the test or control solution and ligate the other end.

Submerge the sacs in a bath of the same solution, maintained at 37°C and aerated with

95% O₂/5% CO₂.

Incubate for a defined period (e.g., 60 minutes).

Analysis:

After incubation, collect the serosal (outside) and mucosal (inside) fluids.

Measure the calcium concentration in both fluid compartments using AAS or a calcium-

specific colorimetric assay.

Calculate the net calcium transport across the intestinal wall. An increase in serosal

calcium concentration in the MCPM group compared to the control indicates absorption.

Protocol 3: In Vivo Developmental Toxicity Screening (Rodent Model)

Objective: To assess the potential for adverse effects on maternal health and embryonic

development following MCPM ingestion during gestation. This is a generalized protocol based

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


on standard toxicological study designs.[11]

Methodology:

Animal Model: Use time-mated female rats (e.g., Wistar strain). Day 0 of gestation is

confirmed by the presence of a vaginal plug.

Dosing:

Randomly assign pregnant dams to control and treatment groups.

Prepare suspensions of MCPM in purified water at various concentrations.

Administer the test substance or vehicle (control) daily via oral gavage from Gestation Day

6 to 15. Dosages could range from low levels to a limit dose (e.g., 4, 20, 100, 400

mg/kg/day).[11]

Maternal Monitoring:

Monitor dams daily for clinical signs of toxicity, body weight changes, and food

consumption.

Fetal Examination:

On Gestation Day 20, euthanize the dams and perform a caesarean section.

Record the number of corpora lutea, implantations, resorptions, and live/dead fetuses.

Examine each fetus for external abnormalities, weight, and crown-rump length.

Perform detailed visceral and skeletal examinations on a subset of fetuses to identify any

developmental malformations.

Data Analysis:

Statistically compare data from treatment groups to the control group to determine any

dose-related adverse effects.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://hhpprtv.ornl.gov/issue_papers/Calciumsaltsofinorganicphosphates.pdf
https://hhpprtv.ornl.gov/issue_papers/Calciumsaltsofinorganicphosphates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Ingestion of Food
containing MCPM

Stomach (pH ~1-2)
Dissolution of MCPM

Release of Free Ions
Ca²⁺ & H₂PO₄⁻

Small Intestine
Absorption

Systemic Circulation
Metabolic Pool

Click to download full resolution via product page

Caption: Physiological pathway of ingested calcium phosphate monohydrate.
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Caption: Experimental workflow for the ex vivo calcium absorption study.
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Caption: Logical relationship between MCPM properties and food functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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